Cas no 74746-05-7 (1-(2,6-Dibromo-4-methoxyphenyl)ethanone)

• Product Name: 1-(2,6-Dibromo-4-methoxyphenyl)ethanone
• CAS No: 74746-05-7
• MF: C₉H₈Br₂O₂
• MW: 307.966621398926
• CID: 4797483
• Update Time: 2025-11-01

1-(2,6-Dibromo-4-methoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Dibromo-4-methoxyphenyl)ethanone

• Inchi： 1S/C9H8Br2O2/c1-5(12)9-7(10)3-6(13-2)4-8(9)11/h3-4H,1-2H3
• InChI Key： GOKBZZABNKTUKW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C(C)=O)Br)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Additional information on 1-(2,6-Dibromo-4-methoxyphenyl)ethanone

1-(2,6-Dibromo-4-methoxyphenyl)ethanone (CAS No. 74746-05-7): A Comprehensive Overview

1-(2,6-Dibromo-4-methoxyphenyl)ethanone (CAS No. 74746-05-7) is a brominated aromatic ketone with significant applications in organic synthesis and pharmaceutical research. This compound, also known as 2',6'-Dibromo-4'-methoxyacetophenone, features a unique molecular structure that makes it valuable for various chemical transformations. Its dibromo-methoxy substitution pattern provides distinct electronic properties, enabling diverse reactivity in synthetic pathways.

The growing interest in brominated aromatic compounds like 1-(2,6-Dibromo-4-methoxyphenyl)ethanone stems from their utility as intermediates in drug discovery and material science. Researchers frequently search for "brominated acetophenone derivatives uses" and "74746-05-7 synthesis methods," reflecting the compound's importance in modern chemistry. Its electron-withdrawing bromo groups and electron-donating methoxy group create an interesting push-pull effect that influences reaction outcomes.

From a synthetic perspective, 1-(2,6-Dibromo-4-methoxyphenyl)ethanone serves as a versatile building block for constructing more complex molecules. The presence of two bromine atoms at the ortho positions allows for selective functionalization through metal-catalyzed cross-coupling reactions, answering common search queries like "palladium-catalyzed reactions with dibromo compounds." These transformations are particularly relevant in developing new pharmaceutical intermediates and functional materials.

The physicochemical properties of CAS 74746-05-7 contribute to its widespread use. With a molecular weight of 307.96 g/mol and characteristic aromatic ketone functionality, this compound displays typical carbonyl reactivity while maintaining stability due to its bromine substitution. Laboratory searches often include terms like "74746-05-7 solubility data" and "dibromomethoxyacetophenone melting point," indicating practical research needs.

In pharmaceutical applications, the 1-(2,6-Dibromo-4-methoxyphenyl)ethanone structure serves as a precursor for various bioactive molecules. The compound's ability to undergo nucleophilic aromatic substitution makes it valuable for creating libraries of potential drug candidates, addressing popular search terms such as "medicinal chemistry applications of bromoacetophenones." Its structural features are particularly relevant in developing enzyme inhibitors and receptor modulators.

The synthesis of 1-(2,6-Dibromo-4-methoxyphenyl)ethanone typically involves bromination of 4-methoxyacetophenone, a process frequently searched as "selective dibromination of methoxyacetophenones." This transformation requires careful control of reaction conditions to achieve the desired 2,6-dibromo substitution pattern while avoiding over-bromination. The compound's purity is crucial for downstream applications, making "74746-05-7 purification methods" another common search topic.

Analytical characterization of CAS 74746-05-7 employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. Researchers often look for "1H NMR data for dibromo-methoxyacetophenone" and "HPLC methods for 74746-05-7" when working with this compound. These analytical procedures ensure proper identification and quality control of the material for research purposes.

From a safety perspective, proper handling of 1-(2,6-Dibromo-4-methoxyphenyl)ethanone requires standard laboratory precautions. While not classified as highly hazardous, appropriate measures should be taken when working with any brominated organic compound. Safety-related searches often include "74746-05-7 MSDS information" and "handling bromoaromatic compounds," reflecting users' concerns about workplace safety.

The commercial availability of 1-(2,6-Dibromo-4-methoxyphenyl)ethanone has increased in recent years due to growing demand from research institutions and pharmaceutical companies. Market-related searches such as "74746-05-7 suppliers" and "bulk dibromo-methoxyacetophenone pricing" indicate the compound's economic significance in the fine chemicals sector.

Future research directions for 1-(2,6-Dibromo-4-methoxyphenyl)ethanone may explore its potential in green chemistry applications and catalysis. Emerging search trends include "sustainable synthesis using bromoacetophenones" and "74746-05-7 in photoredox catalysis," suggesting new avenues for investigation. The compound's unique structure continues to inspire innovative applications across chemical disciplines.

In conclusion, 1-(2,6-Dibromo-4-methoxyphenyl)ethanone (CAS No. 74746-05-7) represents a valuable synthetic intermediate with diverse applications. Its combination of bromine substituents and methoxy group creates a versatile platform for chemical transformations, addressing numerous research needs in organic and medicinal chemistry. As scientific interest grows, this compound will likely maintain its importance in developing new molecules and materials.